Cas no 875664-59-8 (3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde)

3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde is a fluorinated pyrazole derivative with a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of difluorophenyl and pyrazole moieties enhances its utility in designing bioactive compounds, particularly in medicinal chemistry for targeting specific enzyme interactions. The aldehyde group allows for further derivatization, enabling the formation of Schiff bases, hydrazones, or other functionalized products. Its structural features contribute to improved metabolic stability and binding affinity in drug discovery applications. The compound is characterized by high purity and consistent performance, ensuring reliability in synthetic workflows. Suitable for use under controlled conditions, it requires proper handling due to its reactive nature.

3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde structure

875664-59-8 structure

Product Name:3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde

CAS No:875664-59-8

MF:C₁₀H₆F₂N₂O

MW:208.164248943329

CID:93115

PubChem ID:2783157

Update Time:2025-10-06

3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde
- 3-(3,5-DIFLUOROPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 5-(3,5-difluorophenyl)-1H-pyrazole-4-carbaldehyde
- 875664-59-8
- AKOS005257871
- SCHEMBL1336301
- MFCD06797905
- DTXSID50382469
- 3-(3,5-Difluorophenyl)-1H-pyrazole-4-carbaldehyde, AldrichCPR
- CS-0313848
- Z1391919979
- EN300-5025649
- PS-8040
- G29359
- Inchi： 1S/C10H6F2N2O/c11-8-1-6(2-9(12)3-8)10-7(5-15)4-13-14-10/h1-5H,(H,13,14)
- InChI Key： WYPNQEHRMYDLFU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1=C(C=O)C=NN1)F

Computed Properties

Exact Mass: 208.04500
Monoisotopic Mass: 208.04481914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 1.5
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.422
Melting Point: 178-181°C
Boiling Point: 412.2°C at 760 mmHg
Flash Point: 203.1°C
Refractive Index: 1.6
PSA: 45.75000
LogP: 2.16740
Solubility: Not determined
Sensitiveness: Air Sensitive

3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM128214-1g	3-(3,5-difluorophenyl)-1H-pyrazole-4-carbaldehyde	875664-59-8	97%	1g	$***	2023-03-29
Apollo Scientific	PC10358-250mg	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde	875664-59-8	98%	250mg	£48.00	2025-02-19
Apollo Scientific	PC10358-1g	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde	875664-59-8	98%	1g	£82.00	2025-02-19
TRC	D670298-10mg	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde	875664-59-8		10mg	$ 50.00	2022-06-05
TRC	D670298-50mg	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde	875664-59-8		50mg	$ 65.00	2022-06-05
TRC	D670298-100mg	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde	875664-59-8		100mg	$ 80.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26132-1g	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde, 98%	875664-59-8	98%	1g	￥3295.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26132-250mg	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carboxaldehyde, 98%	875664-59-8	98%	250mg	￥1291.00	2023-03-15
Chemenu	CM128214-1g	3-(3,5-difluorophenyl)-1H-pyrazole-4-carbaldehyde	875664-59-8	97%	1g	$320	2021-08-05
1PlusChem	1P003IIL-50mg	3-(3,5-Difluorophenyl)-1H-pyrazole-4-carbaldehyde	875664-59-8	95%	50mg	$57.00	2025-03-21

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